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Compound Focus: 2-Amino-6-bromopyridine

CAS No.: 19798-81-3

Cat. No.: S665591

Get Quote

Hazard Identification Summary

The table below summarizes the identified hazards and required precautionary statements for 2-Amino-6-

bromopyridine according to the Globally Harmonized System (GHS) of classification [1].

Category Details

GHS Signal Word Warning [1]

| Hazard Statements | H315: Causes skin irritation [1]. H319: Causes serious eye irritation [1]. H335: May

cause respiratory irritation [1]. H302: Harmful if swallowed [1]. H312: Harmful in contact with skin [1].

H332: Harmful if inhaled [1]. | | Precautionary Statements | P261: Avoid breathing

dust/fume/gas/mist/vapours/spray [1]. P264: Wash skin thoroughly after handling [1]. P280: Wear protective

gloves/protective clothing/eye protection/face protection [1]. P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

[1]. |
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The following table lists the key physicochemical properties of 2-Amino-6-bromopyridine [2] [1] [3].

Property Value / Description

CAS Number 19798-81-3 [2] [1] [3]

Molecular
Formula

C5H5BrN2 [2] [1] [3]

Molecular Weight 173.01 g/mol [2] [1] [3]

Appearance Off-white to yellowish or light brown powder [2] [3]

Melting Point 88-91 °C [2] [1] [3]

Boiling Point 273.0 ± 20.0 °C (Predicted) [2] [1]

Storage
Conditions

Store in a cool place (0-8°C recommended), in a tightly closed container, kept dry
and well-ventilated [1] [3].

Safe Handling and Control Measures

For the safe handling of this compound, the following measures are recommended [1]:

Personal Protective Equipment (PPE): Wear safety glasses or goggles, and use nitrile rubber
gloves. The minimum glove thickness should be 0.11 mm.

Engineering Controls: Use appropriate local exhaust ventilation to prevent the formation of dust and
aerosols.

Hygiene Measures: Always wash hands thoroughly after handling and before breaks.

First Aid and Fire-Fighting Measures

In case of exposure, take the following first aid measures [1]:

Inhalation: Move the person to fresh air. If not breathing, provide artificial respiration and seek
immediate medical attention.

Skin Contact: Wash the affected area thoroughly with soap and plenty of water. Consult a physician.
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Eye Contact: Rinse the eyes carefully with water for at least 15 minutes, while keeping eyelids open.

Seek immediate medical advice.
Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Consult a physician immediately.

In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish. Be

aware that combustion may produce hazardous fumes including carbon oxides, nitrogen oxides (NOx), and

hydrogen bromide gas [1].

Application in Pharmaceutical Research

2-Amino-6-bromopyridine is a valuable building block in organic synthesis. It serves as a key intermediate

in the preparation of nitrogen-containing compounds for pharmaceutical development, including the

synthesis of potential anti-cancer agents and other therapeutic molecules [4] [2] [3]. The experimental

workflow below illustrates its role in drug discovery research.
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Diagram illustrating the role of 2-Amino-6-bromopyridine as a building block in pharmaceutical research.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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